Cas no 59128-00-6 (5-methyl-Imidazo[1,2-a]pyridine-2-acetic acid ethyl ester)
59128-00-6 structure
Product Name:5-methyl-Imidazo[1,2-a]pyridine-2-acetic acid ethyl ester
CAS No:59128-00-6
MF:C12H14N2O2
MW:218.251762866974
CID:1114575
PubChem ID:10846477
Update Time:2025-04-20
5-methyl-Imidazo[1,2-a]pyridine-2-acetic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-methyl-Imidazo[1,2-a]pyridine-2-acetic acid ethyl ester
- F95066
- AKOS000348945
- (5-Methyl-imidazo[1,2-a]pyridin-2-yl)-acetic acid ethyl ester
- 59128-00-6
- ethyl 2-(5-methylimidazo[1,2-a]pyridin-2-yl)acetate
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- Inchi: 1S/C12H14N2O2/c1-3-16-12(15)7-10-8-14-9(2)5-4-6-11(14)13-10/h4-6,8H,3,7H2,1-2H3
- InChI Key: KMMINDTWSXOKDX-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1=CN2C(C)=CC=CC2=N1)=O
Computed Properties
- Exact Mass: 218.105527694g/mol
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.6Ų
5-methyl-Imidazo[1,2-a]pyridine-2-acetic acid ethyl ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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